3,3'-Dichlorobenzidine
3,3'-Dichlorobenzidine
3,3′-Dichlorobenzidine is a persistent hydrophobic organic contaminant, found to be carcinogenic in nature and is released into the environment as an intermediate from dye manufacturing processes.
3,3'-Dichlorobenzidine is a gray-to-purple colored crystalline solid. It changes from a solid to a gas very slowly. 3,3'-Dichlorobenzidine salt is the major form in actual use. It is a stable, off-white colored crystalline solid that does not evaporate. Neither 3,3'-dichlorobenzidine nor its salt are found naturally in the environment. They are manufactured for pigments for printing inks, textiles, plastics and enamels, paint, leather, and rubber.
3,3'-Dichlorobenzidine is an organochlorine compound, a member of biphenyls and a member of monochlorobenzenes.
3,3-Dichlorobenzidine is a synthetic, light-sensitive, gray to purple crystalline solid that is insoluble in cold water but is soluble in ether, benzene, glacial acetic acid and alcohol. It is used primarily in the manufacture of pigments for printing ink, textiles, paper, paint, rubber, and plastics and as a curing agent for isocyanate-containing polymers and solid urethane plastics. When heated to decomposition, 3,3-dichlorobenzidine emits toxic fumes of chlorinated compounds and nitrogen oxides. The primary routes of potential human exposure to 3,3-dichlorobenzidine are inhalation of airborne dust, ingestion of contaminated well water by those living near hazardous waste sites, and dermal contact, primarily during industrial operations. Contact with this compound may cause dermatitis. It is reasonably anticipated to be a human carcinogen. (NCI05)
3,3'-Dichlorobenzidine is a gray-to-purple colored crystalline solid. It changes from a solid to a gas very slowly. 3,3'-Dichlorobenzidine salt is the major form in actual use. It is a stable, off-white colored crystalline solid that does not evaporate. Neither 3,3'-dichlorobenzidine nor its salt are found naturally in the environment. They are manufactured for pigments for printing inks, textiles, plastics and enamels, paint, leather, and rubber.
3,3'-Dichlorobenzidine is an organochlorine compound, a member of biphenyls and a member of monochlorobenzenes.
3,3-Dichlorobenzidine is a synthetic, light-sensitive, gray to purple crystalline solid that is insoluble in cold water but is soluble in ether, benzene, glacial acetic acid and alcohol. It is used primarily in the manufacture of pigments for printing ink, textiles, paper, paint, rubber, and plastics and as a curing agent for isocyanate-containing polymers and solid urethane plastics. When heated to decomposition, 3,3-dichlorobenzidine emits toxic fumes of chlorinated compounds and nitrogen oxides. The primary routes of potential human exposure to 3,3-dichlorobenzidine are inhalation of airborne dust, ingestion of contaminated well water by those living near hazardous waste sites, and dermal contact, primarily during industrial operations. Contact with this compound may cause dermatitis. It is reasonably anticipated to be a human carcinogen. (NCI05)
Brand Name:
Vulcanchem
CAS No.:
91-94-1
VCID:
VC21258101
InChI:
InChI=1S/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
SMILES:
C1=CC(=C(C=C1C2=CC(=C(C=C2)N)Cl)Cl)N
Molecular Formula:
C6H3ClNH2C6H3ClNH2
C12H10Cl2N2
C12H10Cl2N2
C12H10Cl2N2
C12H10Cl2N2
Molecular Weight:
253.12 g/mol
3,3'-Dichlorobenzidine
CAS No.: 91-94-1
Cat. No.: VC21258101
Molecular Formula: C6H3ClNH2C6H3ClNH2
C12H10Cl2N2
C12H10Cl2N2
Molecular Weight: 253.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,3′-Dichlorobenzidine is a persistent hydrophobic organic contaminant, found to be carcinogenic in nature and is released into the environment as an intermediate from dye manufacturing processes. 3,3'-Dichlorobenzidine is a gray-to-purple colored crystalline solid. It changes from a solid to a gas very slowly. 3,3'-Dichlorobenzidine salt is the major form in actual use. It is a stable, off-white colored crystalline solid that does not evaporate. Neither 3,3'-dichlorobenzidine nor its salt are found naturally in the environment. They are manufactured for pigments for printing inks, textiles, plastics and enamels, paint, leather, and rubber. 3,3'-Dichlorobenzidine is an organochlorine compound, a member of biphenyls and a member of monochlorobenzenes. 3,3-Dichlorobenzidine is a synthetic, light-sensitive, gray to purple crystalline solid that is insoluble in cold water but is soluble in ether, benzene, glacial acetic acid and alcohol. It is used primarily in the manufacture of pigments for printing ink, textiles, paper, paint, rubber, and plastics and as a curing agent for isocyanate-containing polymers and solid urethane plastics. When heated to decomposition, 3,3-dichlorobenzidine emits toxic fumes of chlorinated compounds and nitrogen oxides. The primary routes of potential human exposure to 3,3-dichlorobenzidine are inhalation of airborne dust, ingestion of contaminated well water by those living near hazardous waste sites, and dermal contact, primarily during industrial operations. Contact with this compound may cause dermatitis. It is reasonably anticipated to be a human carcinogen. (NCI05) |
|---|---|
| CAS No. | 91-94-1 |
| Molecular Formula | C6H3ClNH2C6H3ClNH2 C12H10Cl2N2 C12H10Cl2N2 |
| Molecular Weight | 253.12 g/mol |
| IUPAC Name | 4-(4-amino-3-chlorophenyl)-2-chloroaniline |
| Standard InChI | InChI=1S/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2 |
| Standard InChI Key | HUWXDEQWWKGHRV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C2=CC(=C(C=C2)N)Cl)Cl)N |
| Canonical SMILES | C1=CC(=C(C=C1C2=CC(=C(C=C2)N)Cl)Cl)N |
| Boiling Point | 788 °F at 760 mm Hg (NIOSH, 2016) 368.0 °C 402 °C (est) 368 °C 788°F |
| Colorform | Needles from alcohol or benzene White crystalline solid Gray to purple, crystalline solid |
| Melting Point | 270 to 271 °F (NTP, 1992) 132.5 °C 132-133 °C 270-271°F 271°F |
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